Cas no 172305-20-3 (Chrome Blue 2G)

• Product Name: Chrome Blue 2G
• CAS No: 172305-20-3
• MF: C₂₀H₁₅N₂NaO₈S₂
• MW: 498.461473703384
• CID: 139336
• Update Time: 2023-04-01

Chrome Blue 2G Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(1-hydroxy-8-sulfo-2-naphthalenyl)diazenyl]-, sodium salt(1:2)
• 1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(1-hydroxy-8-sulfo-2-naphthalenyl)diazenyl]-, sodium...
• Chrome Blue 2G

• Inchi： 1S/C20H14N2O8S2.Na.H/c23-15-10-17(32(28,29)30)12-5-1-2-6-13(12)19(15)22-21-14-9-8-11-4-3-7-16(31(25,26)27)18(11)20(14)24;;/h1-10,23-24H,(H,25,26,27)(H,28,29,30);;/b22-21+;;
• InChI Key： CHTPMKKDEKKDJW-ZPZFBZIMSA-N
• SMILES： N(/C1=C(C=C(S(O)(=O)=O)C2=CC=CC=C12)O)=N\C1C=CC2=CC=CC(S(O)(=O)=O)=C2C=1O.[NaH]